Cas no 61445-51-0 (Methanone, (3,4-dihydroxyphenyl)(2,3,4-trihydroxyphenyl)-)

• Product Name: Methanone, (3,4-dihydroxyphenyl)(2,3,4-trihydroxyphenyl)-
• CAS No: 61445-51-0
• MF: C₁₃H₁₀O₆
• MW: 262.214904308319
• CID: 479129
• PubChem ID: 18764783
• Update Time: 2025-04-19

Methanone, (3,4-dihydroxyphenyl)(2,3,4-trihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (3,4-dihydroxyphenyl)(2,3,4-trihydroxyphenyl)-
• (3,4-dihydroxyphenyl)-(2,3,4-trihydroxyphenyl)methanone
• (3,4-Dihydroxyphenyl)(2,3,4-trihydroxyphenyl)methanone
• Carbonic anhydrase isoenzymes inhibitor, 5
• BDBM239166
• DTXSID00596094
• SCHEMBL5703332
• 61445-51-0

• Inchi： 1S/C13H10O6/c14-8-3-1-6(5-10(8)16)11(17)7-2-4-9(15)13(19)12(7)18/h1-5,14-16,18-19H
• InChI Key： REIZMDJZLFAPQU-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=CC=1C(C1C=CC(=C(C=1)O)O)=O)O)O

Computed Properties

• Exact Mass: 262.0477
• Monoisotopic Mass: 262.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 118.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones